Cas no 14474-56-7 (Pyridine, 4-ethoxy-,1-oxide)

Pyridine, 4-ethoxy-,1-oxide structure
Pyridine, 4-ethoxy-,1-oxide structure
Product Name:Pyridine, 4-ethoxy-,1-oxide
CAS No:14474-56-7
MF:C7H9NO2
MW:139.151861906052
CID:225406
PubChem ID:252479
Update Time:2025-04-19

Pyridine, 4-ethoxy-,1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-ethoxy-,1-oxide
    • 4-ethoxy-1-oxidopyridin-1-ium
    • 4-ETHOXYPYRIDINE-N-OXIDE
    • 4-Aethoxy-pyridin-1-oxid
    • 4-Ethoxypyridine n-oxide
    • 4-ethoxy-pyridine-1-oxide
    • 4-Ethoxy-pyridine1-oxide
    • NSC-163998
    • DTXSID50291249
    • Pyridine, 4-ethoxy-, 1-oxide
    • NSC163998
    • F94191
    • OWDMBYMZBXLZFT-UHFFFAOYSA-N
    • 4-ethoxypyridine 1-oxide
    • FT-0692474
    • NSC74458
    • 14474-56-7
    • 4-ETHOXYPYRIDINEN-OXIDE
    • SCHEMBL785785
    • NSC-74458
    • AKOS006275069
    • Inchi: 1S/C7H9NO2/c1-2-10-7-3-5-8(9)6-4-7/h3-6H,2H2,1H3
    • InChI Key: OWDMBYMZBXLZFT-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C[N+](=CC=1)[O-]

Computed Properties

  • Exact Mass: 139.06300
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 34.7Ų

Experimental Properties

  • PSA: 34.69000
  • LogP: 1.51380

Pyridine, 4-ethoxy-,1-oxide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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